Heterocyclic polyfluoro-compounds. Part XVII. Ethanolysis of perfluoro-(2-methyl-2H-azirine)
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39690002598
Abstract
Perfluoro-(2-methyl-2H-azirine) reacts with ethanol to give ethyl 2-ethoxy-3,3,3-trifluoro-2-hydroxy- and 3,3,3-trifluoro-2,2-dihydroxy-propionate. These esters can also be obtained by treatment of 3,3,3-trifluoro-2,2-dihydroxypropionic acid (trifluoropyruvic acid hydrate) with ethanol in the presence of hydrochloric acid.
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